Cas no 100898-62-2 (2'-Deoxy-5'-O-DMT-N4-isobutyrylcytidine)
2'-Deoxy-5'-O-DMT-N4-isobutyrylcytidine is a protected nucleoside derivative widely used in oligonucleotide synthesis. The 5'-O-dimethoxytrityl (DMT) group provides selective protection for the 5'-hydroxyl, enabling controlled chain elongation in solid-phase synthesis. The N4-isobutyryl moiety safeguards the exocyclic amine of cytosine, preventing unwanted side reactions during phosphoramidite coupling. This compound is particularly valued for its high purity and stability, ensuring efficient incorporation into DNA sequences. Its compatibility with standard phosphoramidite chemistry makes it a reliable building block for research and therapeutic applications, including antisense oligonucleotides and gene synthesis. Proper handling under anhydrous conditions is recommended to maintain reactivity.
100898-62-2 structure
Product Name:2'-Deoxy-5'-O-DMT-N4-isobutyrylcytidine
CAS No:100898-62-2
MF:C34H37N3O7
MW:599.673489332199
MDL:MFCD00058586
CID:138214
PubChem ID:13888004
Update Time:2025-06-07
2'-Deoxy-5'-O-DMT-N4-isobutyrylcytidine Chemical and Physical Properties
Names and Identifiers
-
- Cytidine,5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-N-(2-methyl-1-oxopropyl)-(9CI)
- N-[1-[(2R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-hydroxyoxolan-2-yl]-2-oxopyrimidin-4-yl]butanamide
- 2'-deoxy-5'-O-(4,4'-dimethoxytrityl)-N4-isobutyrylcytidine
- 4-N-isobutyryl-5'-[bis-(p-anisylphenyl)methyl]-2'-deoxycytidine
- CTK8F6945
- N2-isobutyryl-5'-O-(4,4'-dimethoxytriphenylmethyl)-2'-deoxycytidine
- DMT-ibu-dC
- N-[1-[5-[[Bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-hydroxyoxolan-2-yl]-2-oxopyrimidin-4-yl]-2-me
- 2'-Deoxy-5'-O-DMT-N4-isobutyrylcytidine
- 100898-62-2
- N4-(Isobutyryl)-5'-O-(dimethoxytrityl)-2'-deoxycytidine
- N-(1-((2R,4S,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-hydroxytetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)isobutyramide
- Cytidine, 5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-N-(2-methyl-1-oxopropyl)-
- SCHEMBL20596242
- MFCD00058586
- AKOS015910614
- 5'-O-DMT-ibu-dC
- HY-138605
- CS-0159292
- AC-32202
- N-{1-[(2R,4S,5R)-5-{[BIS(4-METHOXYPHENYL)(PHENYL)METHOXY]METHYL}-4-HYDROXYOXOLAN-2-YL]-2-OXOPYRIMIDIN-4-YL}-2-METHYLPROPANAMIDE
- 5'-O-(4,4'-Dimethoxytrityl)-N4-isobutyryl-2'-deoxycytidine
- N-[1-[(2R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-hydroxyoxolan-2-yl]-2-oxopyrimidin-4-yl]-2-methylpropanamide
-
- MDL： MFCD00058586
- Inchi： 1S/C34H37N3O7/c1-22(2)32(39)35-30-18-19-37(33(40)36-30)31-20-28(38)29(44-31)21-43-34(23-8-6-5-7-9-23,24-10-14-26(41-3)15-11-24)25-12-16-27(42-4)17-13-25/h5-19,22,28-29,31,38H,20-21H2,1-4H3,(H,35,36,39,40)/t28-,29+,31+/m0/s1
- InChI Key： UGBSAMWXUKFNAH-ILJQZKEFSA-N
- SMILES： O1[C@H](C[C@@H]([C@H]1COC(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC)O)N1C(N=C(C=C1)NC(C(C)C)=O)=O
Computed Properties
- Exact Mass: 599.26300
- Monoisotopic Mass: 599.26315053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 44
- Rotatable Bond Count: 11
- Complexity: 1000
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 119
Experimental Properties
- Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (5.4E-4 g/L) (25 ºC),
- PSA: 121.14000
- LogP: 4.58510
2'-Deoxy-5'-O-DMT-N4-isobutyrylcytidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D210960-500mg |
2'-Deoxy-5'-O-DMT-N4-isobutyrylcytidine |
100898-62-2 | 500mg |
$ 165.00 | 2022-06-05 | ||
| TRC | D210960-1000mg |
2'-Deoxy-5'-O-DMT-N4-isobutyrylcytidine |
100898-62-2 | 1g |
$ 275.00 | 2022-06-05 | ||
| TRC | D210960-2000mg |
2'-Deoxy-5'-O-DMT-N4-isobutyrylcytidine |
100898-62-2 | 2g |
$ 435.00 | 2022-06-05 | ||
| abcr | AB312416-5 g |
5'-O-(4,4'-Dimethoxytrityl)-N4-isobutyryl-2'-deoxycytidine, 99%; . |
100898-62-2 | 99% | 5 g |
€129.30 | 2023-07-19 | |
| abcr | AB312416-25 g |
5'-O-(4,4'-Dimethoxytrityl)-N4-isobutyryl-2'-deoxycytidine, 99%; . |
100898-62-2 | 99% | 25 g |
€300.80 | 2023-07-19 | |
| abcr | AB312416-100 g |
5'-O-(4,4'-Dimethoxytrityl)-N4-isobutyryl-2'-deoxycytidine, 99%; . |
100898-62-2 | 99% | 100 g |
€732.20 | 2023-07-19 | |
| abcr | AB312416-250 g |
5'-O-(4,4'-Dimethoxytrityl)-N4-isobutyryl-2'-deoxycytidine, 99%; . |
100898-62-2 | 99% | 250 g |
€1,357.10 | 2023-07-19 | |
| abcr | AB312416-1 g |
5'-O-(4,4'-Dimethoxytrityl)-N4-isobutyryl-2'-deoxycytidine, 99%; . |
100898-62-2 | 99% | 1 g |
€80.10 | 2023-07-19 | |
| abcr | AB312416-1g |
5'-O-(4,4'-Dimethoxytrityl)-N4-isobutyryl-2'-deoxycytidine, 99%; . |
100898-62-2 | 99% | 1g |
€80.10 | 2025-02-11 | |
| abcr | AB312416-5g |
5'-O-(4,4'-Dimethoxytrityl)-N4-isobutyryl-2'-deoxycytidine, 99%; . |
100898-62-2 | 99% | 5g |
€129.30 | 2025-02-11 |
2'-Deoxy-5'-O-DMT-N4-isobutyrylcytidine Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:100898-62-2)2'-Deoxy-5'-O-DMT-N4-isobutyrylcytidine
Order Number:A897306
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:58
Price ($):171.0
Email:sales@amadischem.com
NewCan Biotech Limited
Gold Member
Audited Supplier
(CAS:100898-62-2)5'-O-(4,4'-Dimethoxytrityl)-N4-Isobutyryl-2'-Deoxycytidine
Order Number:NC8360
Stock Status:
Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:20
Price ($):Price inquiry
Email:sales@newcanbio.com
2'-Deoxy-5'-O-DMT-N4-isobutyrylcytidine Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:100898-62-2)2'-Deoxy-5'-O-DMT-N4-isobutyrylcytidine
Purity:99%
Quantity:25g
Price ($):171.0
NewCan Biotech Limited
(CAS:100898-62-2)5'-O-(4,4'-Dimethoxytrityl)-N4-Isobutyryl-2'-Deoxycytidine
Purity:97%
Quantity:10g
Price ($):Inquiry